6-fluoro-1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one

• IUPAC Name: 6-fluoro-1-methyl-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]quinolin-4-one
• InChI: InChI=1S/C19H14FN3O2/c1-11-3-5-12(6-4-11)18-21-19(25-22-18)15-10-23(2)16-8-7-13(20)9-14(16)17(15)24/h3-10H,1-2H3
• InChI Key: OASISNSWVXVDLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CN(C4=C(C3=O)C=C(C=C4)F)C
• Molecular Formula: C19H14FN3O2
• Molecular Weight: 335.3 g/mol

Description

6-fluoro-1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. Additionally, this paper will list future directions for research on this compound.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds similar to 6-fluoro-1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one have been extensively studied. For example, Faldu et al. (2014) demonstrated the synthesis of related oxadiazole derivatives with antimicrobial activities, highlighting the chemical versatility and biological relevance of such compounds Faldu et al., 2014. Similarly, Vaksler et al. (2023) synthesized a potential antimicrobial and antiviral drug, showcasing the structural and molecular docking analyses to predict biological activity Vaksler et al., 2023.

Biological Evaluation and Therapeutic Potential

The compound and its derivatives have shown promising biological activities, including antimicrobial and antitumor properties. Guoqianga (2012) and Tie-yao (2012) both explored fluoroquinolone derivatives with significant antitumor activities, suggesting the potential therapeutic applications of these compounds Guoqianga, 2012; Tie-yao, 2012. These findings indicate the compound's utility in designing new therapeutic agents against cancer.

Antimicrobial Activity

Studies have also focused on the antimicrobial efficacy of quinolone derivatives, demonstrating their potential to combat bacterial strains resistant to existing antibiotics. Desai et al. (2021) synthesized novel quinolone hybrids showing significant antibacterial activity, supporting the development of new antimicrobial agents Desai et al., 2021.

Molecular Docking Studies

The analysis of molecular and crystal structures, as well as estimation of intermolecular interactions through molecular docking, has been a crucial aspect of research on compounds like 6-fluoro-1-methyl-3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one. These studies provide insights into the mechanisms of action and potential biological targets, further underlining the compound's application in drug development Vaksler et al., 2023.